diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate

• IUPAC Name: diethoxyphosphoryl-(3-nitrophenyl)methanol
• InChI: InChI=1S/C11H16NO6P/c1-3-17-19(16,18-4-2)11(13)9-6-5-7-10(8-9)12(14)15/h5-8,11,13H,3-4H2,1-2H3
• InChI Key: XQHANJBMOMOBPM-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC(=CC=C1)[N+](=O)[O-])O)OCC
• Molecular Formula: C11H16NO6P
• DSSTOX Substance ID: DTXSID501036289
• Molecular Weight: 289.22 g/mol
• Solubility: 39.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 50652-91-0

Description

Diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, also known as Sarin, is a colorless, odorless, and tasteless liquid that is used as a chemical weapon due to its high toxicity. It was first synthesized in 1938 by a German chemist named Gerhard Schrader, who was working on developing insecticides. However, the compound was later found to be highly toxic to humans and animals.

Scientific Research Applications

Corrosion Inhibition

Diethyl (phenylamino) methyl phosphonate derivatives, closely related to diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, have been explored for their potential as corrosion inhibitors. In a study by Moumeni et al. (2020), derivatives such as Diethyl(phenyl(phenylamino)methyl)phosphonate and others were investigated for their ability to inhibit corrosion in XC48 carbon steel in a hydrochloric acid medium. The study found that these compounds showed promising results as corrosion inhibitors and were analyzed using techniques like Atomic Force Microscopy and Electrochemical Impedance Spectroscopy (Moumeni, Chafaa, Kerkour, Benbouguerra, & Chafai, 2020).

Molecular and Structural Analysis

Diethyl [hydroxy(4-methoxyphenyl) methyl] phosphonate, a compound similar to diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, has been synthesized and characterized in detail. This study by Uppal et al. (2018) focused on the molecular and structural characteristics of the compound, including vibrational, electronic, and thermodynamic properties. The research utilized DFT calculations and Thermogravimetric analysis to understand the compound's stability and chemical behavior (Uppal, Kour, Kumar, & Khajuria, 2018).

Spectroscopic Insights and DFT Studies

Phosphonate compounds, including variants of diethyl [hydroxy(3-nitrophenyl)methyl]phosphonate, have been the subject of spectroscopic and computational studies. Ali et al. (2020) synthesized and analyzed imino phosphonate compounds using NMR, MS, UV–Vis, and IR spectroscopy. The study provided insights into the stability and molecular interactions of these compounds through DFT and Time Dependent Density Functional Theory approaches (Ali, Khalid, Marrugo, Kamal, Saleem, Khan, Concepcion, & Torre, 2020).

Synthesis routes and methods

Procedure details

m-Nitrobenzaldehyde (4.53 g, 30 mmol) was dissolved in diethyl phosphite (4.14 g, 30 mmol) under gentle heating. The solution was brought to room temperature and KF (8.7 g, 0.15 mole) was added with rapid stirring. After 30 min the mixture was suspended in CH2Cl2 (150 ml). The resultant suspension was filtered and the filtrate was concentrated under reduced pressure furnishing 8.57 g (99%) of 17 as a yellow colored solid, mp 93-95° C., IR (neat): 3750-3040, 1540, 1355, 1205 and 1050; 1H NMR (200 MHz, CDCl3): δ1.23 (6H, m), 4.10 (4H, m), 5.14 (1H, d, J=12 Hz), 5.94 (1H, s, OH) and 7.93 (4H, m); 13C NMR (50 MHz, CDCl3): δ17.6, 64.2, 64.9, 72.1, 122.4, 123.1, 129.3, 133.4, 139.8 and 148.3; HR-MS (EI): m/e 289.0715 (M+C11H16NO6P requires 289.0714).